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Introduction
Rhenium(V) chloride, with the empirical formula ReCl₅, is a significant inorganic compound

that serves as a critical starting material and catalyst in various chemical syntheses.[1] In its

solid state, it exists as a dimer, Re₂Cl₁₀, featuring a bioctahedral structure with two bridging

chloride ligands.[2] This red-brown, paramagnetic solid is notable for its high reactivity,

particularly its sensitivity to moisture and air, which necessitates careful handling under inert

conditions.[2] Its utility spans from the synthesis of organometallic complexes, such as rhenium

porphyrins and alkyne complexes, to its historical importance as a precursor for early olefin

metathesis catalysts.[1][2] This guide provides an in-depth overview of the physical and

chemical properties of Rhenium(V) chloride, detailed experimental protocols, and key reaction

pathways.

Physical and Chemical Properties
Rhenium(V) chloride is a crystalline solid with a distinct dark-green to red-brown appearance.

[2][3] It is a moisture-sensitive compound that readily reacts with water.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b078131?utm_src=pdf-interest
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.scbt.com/p/rhenium-v-chloride-13596-35-5
https://en.wikipedia.org/wiki/Rhenium_pentachloride
https://en.wikipedia.org/wiki/Rhenium_pentachloride
https://www.scbt.com/p/rhenium-v-chloride-13596-35-5
https://en.wikipedia.org/wiki/Rhenium_pentachloride
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rhenium_pentachloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508584/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4218414.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table of Physical Properties
Property Value References

Molecular Formula ReCl₅ [4]

Molecular Weight 363.47 g/mol [5]

Appearance
Dark-green to black or red-

brown crystalline solid
[2][3]

Density 4.9 g/cm³ [5]

Melting Point 220 °C (428 °F; 493 K) [2]

Boiling Point Not applicable (decomposes) [2]

Solubility in Water
Reacts to decompose and

release HCl gas
[2]

Solubility in other solvents
Soluble in hydrochloric acid

and alkalies.[3]

Magnetic Susceptibility (χ) +1225.0·10⁻⁶ cm³/mol [2]

Crystal Structure
Monoclinic, with a bioctahedral

dimeric structure (Re₂Cl₁₀)
[2]

Chemical Reactivity
Rhenium(V) chloride is a highly reactive compound. Its key chemical properties include:

Hydrolysis: It reacts vigorously with water and moist air, decomposing to form hydrochloric

acid gas and rhenium oxides. This reactivity makes it essential to handle the compound

under anhydrous and inert conditions.[2]

Thermal Stability: Rhenium(V) chloride is unstable at room temperature and will slowly

decompose.[6]

Reduction: It can be reduced to lower oxidation states. For instance, reduction of

Rhenium(V) chloride can yield trirhenium nonachloride (Re₃Cl₉).[2]
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Oxygenation: Reaction with oxygenating agents can produce rhenium oxychlorides. For

example, it reacts with dichlorine monoxide (Cl₂O) to form rhenium(VII) oxychloride

(ReO₃Cl).[2]

Ligand Substitution Reactions: Rhenium(V) chloride reacts with a variety of neutral and

anionic donor ligands to form coordination complexes. The nature of the product often

depends on the solvent and the presence of water.[7] For example:

With triphenylphosphine (PPh₃) in acetonitrile, it forms

tetrachlorobis(triphenylphosphine)rhenium(IV).[7]

In the presence of pyridine in a wet solvent, it can form dioxotetrakis(pyridine)rhenium(V)
chloride dihydrate.[7]

Catalytic Activity: While having limited direct commercial applications, Rhenium(V) chloride
is historically significant as a precursor to catalysts used in olefin metathesis.[2]

Experimental Protocols
Synthesis of Rhenium(V) Chloride
The primary method for the synthesis of Rhenium(V) chloride is the direct chlorination of

metallic rhenium at elevated temperatures.[2]

Materials:

Rhenium metal powder or foil

Chlorine gas (dry)

Quartz reaction tube

Tube furnace

Inert gas (e.g., argon or nitrogen) for purging

Collection flask

Procedure:
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Place the rhenium metal in the center of the quartz reaction tube.

Assemble the tube in the furnace and connect the gas inlet and outlet. The outlet should lead

to a suitable trap for unreacted chlorine.

Purge the entire system with a dry, inert gas to remove air and moisture.

Heat the furnace to a temperature between 500 °C and 900 °C.[2]

Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over

the rhenium metal.

The volatile Rhenium(V) chloride will form and can be collected in a cooler part of the

apparatus downstream.

After the reaction is complete, stop the chlorine flow and allow the apparatus to cool to room

temperature under a continuous flow of inert gas.

The collected product should be handled and stored under an inert atmosphere.

Purification by Vacuum Sublimation
Rhenium(V) chloride can be purified by vacuum sublimation, which separates it from non-

volatile impurities.[2]

Materials:

Crude Rhenium(V) chloride

Sublimation apparatus (with a cold finger)

High-vacuum pump

Heating mantle or oil bath

Inert gas source

Procedure:
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Place the crude Rhenium(V) chloride in the bottom of the sublimation apparatus.

Assemble the apparatus, ensuring all joints are properly sealed with high-vacuum grease.

Carefully evacuate the apparatus using a high-vacuum pump.

Once a high vacuum is achieved, begin circulating a coolant (e.g., cold water) through the

cold finger.

Gently heat the bottom of the apparatus using a heating mantle or oil bath.

The Rhenium(V) chloride will sublime and deposit as purified crystals on the cold finger.

Monitor the process and adjust the temperature as needed to achieve a steady rate of

sublimation without decomposition.

After the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Carefully vent the apparatus with a dry, inert gas before collecting the purified crystals from

the cold finger.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key processes and reactions involving Rhenium(V) chloride.

Synthesis

Purification

Rhenium Metal

Chlorination
(500-900 °C)

Chlorine Gas (Cl2)

Crude ReCl5 Vacuum Sublimation Purified ReCl5
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Caption: Experimental workflow for the synthesis and purification of Rhenium(V) chloride.
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Caption: Summary of key chemical reactions of Rhenium(V) chloride.

Chauvin Mechanism for Olefin Metathesis
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Caption: The Chauvin mechanism for olefin metathesis, for which ReCl₅ is a catalyst precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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